Cas no 514856-13-4 (3-Bromo-4,5-diethoxybenzonitrile)

3-Bromo-4,5-diethoxybenzonitrile structure

514856-13-4 structure

Product Name:3-Bromo-4,5-diethoxybenzonitrile

CAS No:514856-13-4

MF:C₁₁H₁₂BrNO₂

MW:270.122482299805

MDL:MFCD02256587

CID:92918

PubChem ID:4122990

Update Time:2025-04-18

3-Bromo-4,5-diethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4,5-diethoxybenzonitrile
- 3-bromo-4,5-diethoxybenzenecarbonitrile
- 3-bromo-4,5-diethoxy-benzonitrile
- 514856-13-4
- Z57756803
- AS-61172
- AKOS000305206
- CS-0308178
- DTXSID00399567
- Methyl3-aminopropionatehydrochloride
- MFCD02256587
- EN300-110493
- STK437201
- MDL： MFCD02256587
- Inchi： 1S/C11H12BrNO2/c1-3-14-10-6-8(7-13)5-9(12)11(10)15-4-2/h5-6H,3-4H2,1-2H3
- InChI Key： DPLJNTWBXCKJOL-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=CC(=C1OCC)OCC

Computed Properties

Exact Mass: 269.00500
Monoisotopic Mass: 269.005
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3
Topological Polar Surface Area: 42.2A^2

Experimental Properties

Color/Form: powder
Density: 1.41
Boiling Point: 321.8°C at 760 mmHg
Flash Point: 148.4°C
Refractive Index: 1.552
PSA: 42.25000
LogP: 3.11818
Solubility: Not determined

3-Bromo-4,5-diethoxybenzonitrile Security Information

Hazardous Material transportation number：UN3439
HazardClass：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1
Packing Group：III
Safety Term：6.1

3-Bromo-4,5-diethoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B801978-10mg	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4		10mg	$ 50.00	2022-06-06
TRC	B801978-50mg	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4		50mg	$ 115.00	2022-06-06
TRC	B801978-100mg	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4		100mg	$ 185.00	2022-06-06
eNovation Chemicals LLC	D765758-0.25g	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4	99%	0.25g	$210	2023-09-04
Alichem	A019098502-1g	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4	95%	1g	$193.80	2023-09-01
Alichem	A019098502-5g	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4	95%	5g	$775.17	2023-09-01
Alichem	A019098502-25g	3-Bromo-4,5-diethoxybenzonitrile	514856-13-4	95%	25g	$1791.30	2023-09-01
Enamine	EN300-110493-0.05g	3-bromo-4,5-diethoxybenzonitrile	514856-13-4	95%	0.05g	$46.0	2023-10-27
Enamine	EN300-110493-0.1g	3-bromo-4,5-diethoxybenzonitrile	514856-13-4	95%	0.1g	$73.0	2023-10-27
Enamine	EN300-110493-0.25g	3-bromo-4,5-diethoxybenzonitrile	514856-13-4	95%	0.25g	$105.0	2023-10-27

3-Bromo-4,5-diethoxybenzonitrile Related Literature

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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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